2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C24H25N5OS
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N5OS/c1-17-13-18(2)23(19(3)14-17)25-22(30)16-31-24-27-26-21(15-20-9-5-4-6-10-20)29(24)28-11-7-8-12-28/h4-14H,15-16H2,1-3H3,(H,25,30)
• InChI Key: XEBXVPXCJVDJHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=CC=C4)C

Description

• This compound is a complex molecule with a diverse structure. Let’s break it down:
  • The core consists of a 1,2,4-triazole ring, which is a five-membered heterocycle containing three nitrogen atoms.
  • Attached to the triazole ring, we find a benzyl group (C₆H₅CH₂-) and a pyrrole ring (a five-membered ring containing four carbon atoms and one nitrogen atom).
  • The sulfur atom is part of a thiol group (-SH), which is essential for its biological activity.
  • Finally, the acetamide group (-CONH₂) is connected to the triazole ring.
• This compound’s unique structure suggests potential biological activity.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Mechanism of Action

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Comparison with Similar Compounds

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Remember that this compound’s biological activity and applications warrant further investigation